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Compound of Interest

Compound Name: Nimazone

Cat. No.: B091964 Get Quote

A comprehensive search of scientific and medical databases has found no evidence of an anti-

cancer drug named "Nimazone." The requested comparison guide to validate its anti-cancer

effects cannot be completed as there is no publicly available data, experimental or otherwise,

on a compound with this name for the treatment of cancer.

It is possible that "Nimazone" is a very new or internal compound name not yet disclosed in

public forums or scientific literature. Alternatively, it may be a misspelling of another drug. For

instance, searches for similarly spelled drugs with anti-cancer properties yielded information

on:

Nimesulide: A non-steroidal anti-inflammatory drug (NSAID) that has been investigated for its

potential anti-cancer effects.[1][2][3][4] Studies suggest it may inhibit cancer cell proliferation

and induce apoptosis (programmed cell death) in various cancer types, including pancreatic,

lung, and breast cancer.[1][3][5] Its mechanism is linked to the inhibition of COX-2, an

enzyme often overexpressed in tumors, and other pathways like mTOR signaling.[1][3][6]

However, concerns about hepatotoxicity have been noted with long-term use.[1][7]

Nimorazole: This drug is primarily known as a radiosensitizer, used to enhance the

effectiveness of radiation therapy, particularly in hypoxic (low oxygen) tumors.[8] Its

mechanism involves mimicking the effects of oxygen in these environments, leading to

increased DNA damage in cancer cells when exposed to radiation.[8]

Nimotuzumab: A humanized monoclonal antibody that targets the epidermal growth factor

receptor (EGFR).[9][10] Overexpression of EGFR is common in many epithelial cancers, and
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by blocking it, Nimotuzumab can inhibit tumor cell proliferation, survival, and angiogenesis

(the formation of new blood vessels that feed a tumor).[9] It is approved for use in certain

countries for cancers such as squamous cell carcinoma of the head and neck and glioma.[9]

Without clarification or a valid alternative name for "Nimazone," it is not possible to provide the

requested data, experimental protocols, or comparative analysis. Researchers, scientists, and

drug development professionals seeking information on novel anti-cancer agents are

encouraged to verify the correct nomenclature and consult peer-reviewed scientific literature

and clinical trial databases.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Literature]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b091964#validating-the-anti-cancer-effects-of-
nimazone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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